Cas no 1856381-57-1 (benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate)

• Product Name: benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• CAS No: 1856381-57-1
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 6025704
• PubChem ID: 129911257
• Update Time: 2025-05-19

benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• 1856381-57-1
• EN300-6264156

• Inchi： 1S/C16H14BrNO4/c17-12-8-14-15(21-7-6-20-14)9-13(12)18-16(19)22-10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2,(H,18,19)
• InChI Key： ZHDACEWSKFISLT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1NC(=O)OCC1C=CC=CC=1)OCCO2

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.8Ų

Additional information on benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

Benzyl N-(7-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate, with the CAS number 1856381-57-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a benzodioxin ring system substituted with a bromine atom at position 7 and a carbamate group attached at position 6. The benzodioxin moiety is a key structural feature, contributing to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of benzodioxin derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate could serve as a lead compound for the design of new drugs targeting inflammatory diseases. The bromine substitution at position 7 is particularly interesting, as it may enhance the compound's stability and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. A study in the European Journal of Organic Chemistry outlined a novel synthetic route utilizing nucleophilic aromatic substitution and carbamate formation. This method not only improves yield but also ensures high purity, which is critical for downstream applications in drug discovery. The intermediate steps involve the preparation of the benzodioxin ring system, bromination at position 7, and subsequent coupling with the benzyl carbamate group.

In terms of biological activity, benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate has shown promising results in vitro. Preclinical studies indicate that this compound exhibits selective inhibition of certain enzymes associated with neurodegenerative diseases. For example, research conducted at the University of California San Francisco revealed that the compound can inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This activity suggests potential applications in the treatment of cognitive disorders.

The structural versatility of this compound also makes it an attractive candidate for further modification. Researchers are exploring various substitution patterns on the benzodioxin ring to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For instance, altering the position or type of substituents could enhance solubility or reduce toxicity. These modifications are being guided by computational modeling techniques such as molecular docking and quantitative structure–activity relationship (QSAR) analysis.

In conclusion, benzyl N-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for drug discovery efforts targeting inflammatory diseases and neurodegenerative conditions. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of next-generation therapeutics.